Cas no 442553-92-6 (benzyl 2-methyl-5-4-(propan-2-yl)benzenesulfonamidonaphtho1,2-bfuran-3-carboxylate)

• Product Name: benzyl 2-methyl-5-4-(propan-2-yl)benzenesulfonamidonaphtho1,2-bfuran-3-carboxylate
• CAS No: 442553-92-6
• MF: C₃₀H₂₇NO₅S
• MW: 513.604087114334
• CID: 5901069
• PubChem ID: 4303815
• Update Time: 2025-10-22

benzyl 2-methyl-5-4-(propan-2-yl)benzenesulfonamidonaphtho1,2-bfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-methyl-5-4-(propan-2-yl)benzenesulfonamidonaphtho1,2-bfuran-3-carboxylate
• SR-01000492159
• benzyl 5-{[(4-isopropylphenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate
• benzyl 5-(4-isopropylphenylsulfonamido)-2-methylnaphtho[1,2-b]furan-3-carboxylate
• CHEMBL1474139
• benzyl 2-methyl-5-[4-(propan-2-yl)benzenesulfonamido]naphtho[1,2-b]furan-3-carboxylate
• AKOS001664116
• Oprea1_749246
• benzyl 2-methyl-5-[(4-propan-2-ylphenyl)sulfonylamino]benzo[g][1]benzofuran-3-carboxylate
• SR-01000492159-1
• 442553-92-6
• NCGC00099701-01
• F1113-0763
• HMS1799O13

• Inchi： 1S/C30H27NO5S/c1-19(2)22-13-15-23(16-14-22)37(33,34)31-27-17-26-28(30(32)35-18-21-9-5-4-6-10-21)20(3)36-29(26)25-12-8-7-11-24(25)27/h4-17,19,31H,18H2,1-3H3
• InChI Key： UZQRFNIBFDNEAY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(C)C)(NC1=CC2C(C(=O)OCC3C=CC=CC=3)=C(C)OC=2C2C=CC=CC=21)(=O)=O

Computed Properties

• Exact Mass: 513.16099414g/mol
• Monoisotopic Mass: 513.16099414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 871
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 94Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans Naphthofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans

Additional information on benzyl 2-methyl-5-4-(propan-2-yl)benzenesulfonamidonaphtho1,2-bfuran-3-carboxylate

Introduction to Benzyl 2-methyl-5-4-(propan-2-yl)benzenesulfonamidonaphtho[1,2-bfuran]-3-carboxylate (CAS No. 442553-92-6)

Benzyl 2-methyl-5-4-(propan-2-yl)benzenesulfonamidonaphtho[1,2-bfuran]-3-carboxylate, identified by its CAS number 442553-92-6, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules known for their intricate structural features and potential biological activities. The presence of multiple functional groups, including a benzene ring substituted with a sulfonyl group and an naphthofuran core, makes this molecule a subject of considerable interest for further exploration.

The structure of Benzyl 2-methyl-5-4-(propan-2-yl)benzenesulfonamidonaphtho[1,2-bfuran]-3-carboxylate is characterized by its complexity, which arises from the combination of a benzyl group, a methyl substituent, and a propan-2-yl chain attached to the benzene ring. This arrangement contributes to the molecule's unique electronic and steric properties, which are essential for its potential interactions with biological targets. The naphthofuran moiety further enhances the molecule's structural diversity, making it a promising candidate for various applications in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that exhibit potent biological activity. The sulfonyl group in Benzyl 2-methyl-5-4-(propan-2-yl)benzenesulfonamidonaphtho[1,2-bfuran]-3-carboxylate is particularly noteworthy, as it is known to enhance the binding affinity of molecules to their target proteins. This feature has been leveraged in the design of drugs that target enzymes and receptors involved in various diseases. The naphthofuran core is also recognized for its ability to modulate biological pathways, making it a valuable scaffold for drug discovery.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Recent studies have demonstrated that molecules with similar structural motifs can interact with neurotransmitter receptors, potentially leading to therapeutic effects. The presence of both lipophilic and hydrophilic regions in Benzyl 2-methyl-5-4-(propan-2-yl)benzenesulfonamidonaphtho[1,2-bfuran]-3-carboxylate allows it to cross the blood-brain barrier, which is crucial for treating central nervous system disorders. This property has opened up new avenues for research into conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of Benzyl 2-methyl-5-4-(propan-2-yl)benzenesulfonamidonaphtho[1,2-bfuran]-3-carboxylate represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also pave the way for the production of other structurally related compounds.

The pharmacological profile of Benzyl 2-methyl-5-4-(propan-2-yl)benzenesulfonamidonaphtho[1,2-bfuran]-3-carboxylate is currently under investigation in several preclinical studies. Initial results suggest that this compound exhibits promising activity against certain cancer cell lines. The sulfonyl group appears to play a critical role in inhibiting key enzymes involved in tumor growth and progression. Additionally, the naphthofuran core has shown potential in disrupting protein-protein interactions that are essential for cancer cell survival.

In conclusion, Benzyl 2-methyl-5-4-(propan-2-yl)benzenesulfonamidonaphtho[1,2-bfuran]-3-carboxylate (CAS No. 442553-92-6) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of functional groups and its ability to interact with biological targets make it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic possibilities, this compound is poised to play an important role in addressing various diseases affecting human health.